Cas no 79039-56-8 (25-Desacetyl Rifapentin)

• Product Name: 25-Desacetyl Rifapentin
• CAS No: 79039-56-8
• MF: C₄₅H₆₂N₄O₁₁
• MW: 834.99398
• CID: 567233
• Update Time: 2025-06-08

25-Desacetyl Rifapentin Chemical and Physical Properties

Names and Identifiers

• Rifamycin,3-[[(4-cyclopentyl-1-piperazinyl)imino]methyl]-25-O-deacetyl-
• 25-Desacetyl Rifapentin
• 25-DESACETYL RIFAPENTINE
• 25-Deacetylrifapentine
• 25-Desacetyl rifapentine metabolite
• 3-[[(4-Cyclopentyl-1-piperazinyl)imino]methyl]-25-O-deacetyl-rifamycin
• MDL 27,718
• Rifamycin,3-[[(4-cyclopentyl-1-piperazinyl)imino]methyl]-25-o-deacetyl

Computed Properties

• Exact Mass: 834.44200

Experimental Properties

• Melting Point: 178-180°C
• PSA: 214.08000
• LogP: 5.09120

Additional information on 25-Desacetyl Rifapentin

Introduction to 25-Desacetyl Rifapentin (CAS No. 79039-56-8) and Its Emerging Applications in Modern Medicine

25-Desacetyl Rifapentin, identified by the chemical compound code CAS No. 79039-56-8, represents a significant derivative in the realm of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural and pharmacological properties, which distinguish it from its parent molecule, rifapentin. Rifapentin itself is a well-established synthetic antibiotic belonging to the rifamycin group, renowned for its potent activity against a variety of bacterial infections. The introduction of 25-Desacetyl Rifapentin into the pharmaceutical landscape has opened new avenues for research, particularly in the development of novel therapeutic strategies.

The chemical structure of 25-Desacetyl Rifapentin involves the removal of an acetyl group from the rifapentin molecule, which leads to notable changes in its pharmacokinetic and pharmacodynamic profiles. This modification not only influences the compound's solubility and metabolic pathways but also its interaction with biological targets. Recent studies have highlighted that this derivative exhibits enhanced bioavailability and potentially reduced side effects compared to its parent compound, making it an attractive candidate for further clinical investigation.

In the context of modern medicine, 25-Desacetyl Rifapentin has been explored for its potential applications in treating multidrug-resistant bacterial infections. The rising prevalence of antibiotic-resistant pathogens has necessitated the development of new antibiotics with broader spectra and improved efficacy. Preliminary research indicates that 25-Desacetyl Rifapentin maintains a high level of antibacterial activity while demonstrating a different mechanism of action compared to rifapentin. This characteristic could be pivotal in overcoming resistance mechanisms that render conventional antibiotics ineffective.

One of the most compelling aspects of 25-Desacetyl Rifapentin is its observed interaction with bacterial enzymes involved in DNA synthesis. Specifically, it inhibits bacterial RNA polymerase, thereby disrupting transcription processes essential for bacterial survival. This mechanism aligns with the broader goal of developing antibiotics that target conserved bacterial pathways, reducing the likelihood of resistance development. Furthermore, studies have suggested that 25-Desacetyl Rifapentin may exhibit lower toxicity towards human cells compared to rifapentin, offering a potential improvement in therapeutic safety profiles.

The synthesis and characterization of 25-Desacetyl Rifapentin have been subjects of extensive research efforts. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the compound meets stringent pharmaceutical standards. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have played crucial roles in confirming the structural integrity and purity of 25-Desacetyl Rifapentin isolates.

From a regulatory perspective, the development of 25-Desacetyl Rifapentin has been guided by rigorous guidelines to ensure safety and efficacy before clinical use. Preclinical studies have been conducted to evaluate its pharmacological properties, including dosage response curves, toxicity profiles, and potential interactions with other medications. These studies are essential steps toward gaining regulatory approval for new therapeutic agents and ensuring they can be safely integrated into clinical practice.

The impact of 25-Desacetyl Rifapentin extends beyond mere antibiotic therapy; it also holds promise for combination therapies where it could be used alongside existing antibiotics to enhance overall treatment efficacy. The ability to target different bacterial pathways or reduce resistance mechanisms through structural modifications makes derivatives like 25-Desacetyl Rifapentin valuable assets in combating bacterial infections.

As research continues to evolve, so too do our understanding and application of compounds like 25-Desacetyl Rifapentin. Emerging technologies such as computational modeling and artificial intelligence are being leveraged to predict novel drug interactions and optimize therapeutic strategies involving this derivative. These advancements not only accelerate the drug discovery process but also enhance our ability to tailor treatments to individual patient needs.

In conclusion,25-Desacetyl Rifapentin (CAS No. 79039-56-8) represents a promising advancement in pharmaceutical chemistry with significant implications for modern medicine. Its unique structural features, improved pharmacokinetic properties, and potential applications in treating resistant bacterial infections position it as a key player in future therapeutic developments. As ongoing research uncovers more about its capabilities,25-Desacetyl Rifapentin is poised to make substantial contributions to global health efforts aimed at combating infectious diseases.